Cas no 2034997-42-5 (methyl 6-(2E)-3-(furan-2-yl)prop-2-enoyl-6-azaspiro2.5octane-1-carboxylate)

• Product Name: methyl 6-(2E)-3-(furan-2-yl)prop-2-enoyl-6-azaspiro2.5octane-1-carboxylate
• CAS No: 2034997-42-5
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6045729
• PubChem ID: 119103929
• Update Time: 2025-10-22

methyl 6-(2E)-3-(furan-2-yl)prop-2-enoyl-6-azaspiro2.5octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2E)-3-(furan-2-yl)prop-2-enoyl-6-azaspiro2.5octane-1-carboxylate
• (E)-methyl 6-(3-(furan-2-yl)acryloyl)-6-azaspiro[2.5]octane-1-carboxylate
• F6554-5798
• AKOS026696790
• 2034997-42-5
• Methyl 6-(3-(furan-2-yl)acryloyl)-6-azaspiro[2.5]octane-1-carboxylate
• methyl 6-[(E)-3-(furan-2-yl)prop-2-enoyl]-6-azaspiro[2.5]octane-2-carboxylate
• methyl 6-[(2E)-3-(furan-2-yl)prop-2-enoyl]-6-azaspiro[2.5]octane-1-carboxylate

• Inchi： 1S/C16H19NO4/c1-20-15(19)13-11-16(13)6-8-17(9-7-16)14(18)5-4-12-3-2-10-21-12/h2-5,10,13H,6-9,11H2,1H3/b5-4+
• InChI Key： HCTSUAFFLBEIIN-SNAWJCMRSA-N
• SMILES： O(C)C(C1CC21CCN(C(/C=C/C1=CC=CO1)=O)CC2)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.8Ų

Additional information on methyl 6-(2E)-3-(furan-2-yl)prop-2-enoyl-6-azaspiro2.5octane-1-carboxylate

Chemical Compound CAS No 2034997-42-5: Methyl 6-(2E)-3-(furan-2-yl)prop-2-enoyl-6-azaspiro[2.5]octane-1-carboxylate

The compound Methyl 6-(2E)-3-(furan-2-yl)prop-2-enoyl-6-azaspiro[2.5]octane-1-carboxylate (CAS No: 2034997-42-5) is a complex organic molecule with a unique structural arrangement that has garnered attention in various scientific domains. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, creating a unique bicyclic structure. The presence of the furan ring and the enoyl group introduces additional complexity and functional diversity to the molecule.

Recent studies have highlighted the potential of this compound in the field of drug development, particularly in the design of bioactive molecules with specific pharmacological properties. The spiro[2.5]octane core provides a rigid framework that can be exploited for enhancing drug stability and bioavailability. Furthermore, the furan moiety is known for its ability to participate in various non-covalent interactions, which can be advantageous in molecular recognition and binding studies.

The synthesis of Methyl 6-(2E)-3-(furan-2-yl)prop-2-enoyl-6-azaspiro[2.5]octane-1-carboxylate involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitutions, conjugate additions, and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for advanced biological assays.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor in the synthesis of more complex molecules has been explored in medicinal chemistry. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of novel polymers or semiconducting materials.

Recent advancements in computational chemistry have allowed for detailed studies of the electronic structure and reactivity of this compound. These studies have revealed that the enoyl group plays a critical role in determining the compound's reactivity under various conditions. Furthermore, molecular dynamics simulations have provided insights into the conformational flexibility of the molecule, which is essential for understanding its interactions with biological targets.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties and potential applications. As research continues to unfold, it is anticipated that Methyl 6-(2E)-3-(furan-2-yl)prop-2-enoyl-6-azaspiro[2.5]octane-1-carboxylate will find new uses in diverse fields, contributing to advancements in both academic and industrial settings.